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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

cat. No.: B1270865

This in-depth guide explores the discovery, historical development, and chemical applications
of Benzyltrimethylammonium Tribromide (BTMA-Br3). Primarily targeting researchers,
scientists, and professionals in chemical synthesis, this document provides a detailed overview
of its properties, synthesis protocols, and diverse applications as a versatile brominating and
oxidizing agent.

Introduction and Historical Context

Benzyltrimethylammonium tribromide, a quaternary ammonium tribromide, has emerged as
a significant reagent in organic synthesis. It is a stable, crystalline solid, offering a safer and
more convenient alternative to highly toxic and corrosive liquid bromine.[1] The development of
solid brominating agents like BTMA-Br3 was driven by the need for reagents that are easier to
handle, weigh, and use in stoichiometric amounts, particularly for small-scale reactions.[1][2] Its
historical development is rooted in the broader effort to create selective and milder brominating
agents, moving away from the harsh conditions often required for reactions with elemental
bromine.[2][3]

Physicochemical Properties

BTMA-Br3 is recognized by several synonyms, including BTMABr3 and
Benzyltrimethylammonium bromide dibromide.[4][5] Key physicochemical properties are
summarized in the table below.
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Property Value Reference
CAS Number 111865-47-5 [4][5]
Molecular Formula C10H16Br3N [5]
Molecular Weight 389.95 g/mol [4]

Melting Point 99-101 °C [5]
Appearance Orange crystalline solid [2]

Synthesis of BTMA-Br3

The synthesis of quaternary ammonium tribromides like BTMA-Br3 is a straightforward
process. While the search results provide a general method for preparing tetrabutylammonium
tribromide (TBA Br3), a similar principle applies to the synthesis of BTMA-Br3.[2]

Experimental Protocol: Synthesis of a Quaternary Ammonium Tribromide (Adapted for BTMA-
Br3)

» Dissolution: Dissolve Benzyltrimethylammonium bromide in water.

o Addition of Bromate: Add a stoichiometric amount of a suitable bromate salt (e.g., sodium
bromate) to the solution.

 Acidification: Slowly add hydrobromic acid to the stirred solution at room temperature.[2]
» Precipitation: An orange precipitate of BTMA-Br3 will form immediately.[2]

« |solation and Purification: Filter the precipitate and recrystallize from an appropriate solvent
system, such as an ether-dichloromethane mixture, to yield the purified crystalline product.[2]
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Synthesis of Benzyltrimethylammonium Tribromide (BTMA-Br3).

Applications in Organic Synthesis

BTMA-Br3 is a versatile reagent with a broad range of applications in organic synthesis,
primarily as a brominating and oxidizing agent.[1][3] Its solid nature and high selectivity make it
a preferred choice in many synthetic transformations.[3]

BTMA-Br3 is highly effective for the bromination of alkenes, yielding 1,2-dibromo adducts.[6]
The reaction proceeds smoothly in both aprotic and protic solvents, demonstrating good yields
and regioselectivity.[6] The mechanism involves a stereospecific anti-dibromo addition.[6]

Experimental Protocol: Bromination of an Alkene with BTMA-Br3
» Dissolution: Dissolve the alkene in a suitable solvent (e.g., dichloromethane).
o Reagent Addition: Add an equimolar amount of BTMA-Br3 to the solution.

e Reaction: Stir the mixture at room temperature. The disappearance of the orange-red color
of BTMA-Br3 indicates the completion of the reaction.[3]
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o Work-up: The reaction mixture is typically washed with an aqueous solution of sodium
thiosulfate to remove any unreacted bromine, followed by standard extraction and
purification procedures.
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Mechanism of Alkene Bromination with BTMA-Br3.

BTMA-Br3 serves as an excellent reagent for the electrophilic bromination of aromatic
compounds. A key advantage is the ability to control the degree of bromination by adjusting the
stoichiometry of the reagent.[3] This allows for the selective synthesis of mono-, di-, or tri-
brominated products, which is often difficult to achieve with elemental bromine, especially for
highly activated rings like phenols and anilines.[3]

Quantitative Data: Bromination of Phenol with BTMA-Br3

Molar Ratio .
Major Product Reference
(Phenol:BTMA-Br3)
1:1 Monobromophenol [3]
1:2 Dibromophenol [3]
1:3 Tribromophenol [3]
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Beyond bromination, BTMA-Br3 is also utilized as an oxidizing agent for various functional
groups.[1]

» Oxidation of Sulfides: It can selectively oxidize sulfides to sulfoxides.[1]

» Oxidation of Alcohols, Aldehydes, and Diols: BTMA-Br3 has been employed for the oxidation
of alcohols, aldehydes, and diols.[1]

BTMA-Br3 is instrumental in the synthesis of heterocyclic structures. For instance, it is used in
the conversion of aryl thioureas to 2-aminobenzothiazoles.[1] It also facilitates the
regioselective bromination of phthalazin-1(2H)-ones, a key step in the synthesis of substituted
4-alkylamino and 4-arylaminophthalazin-1(2H)-ones.[7]

Safety and Handling

While BTMA-Br3 is a safer alternative to liquid bromine, it should still be handled with
appropriate safety precautions. It is classified as a skin and eye irritant and may cause
respiratory irritation.[5] Standard personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling the compound.

Conclusion

Benzyltrimethylammonium tribromide (BTMA-Br3) has established itself as a valuable and
versatile reagent in modern organic synthesis. Its discovery and development have provided
chemists with a safer, more convenient, and highly selective alternative to elemental bromine
for a wide array of chemical transformations, including brominations and oxidations. The ability
to control reaction stoichiometry for selective outcomes underscores its importance in the
synthesis of complex organic molecules and heterocyclic systems. As research continues, the
applications of BTMA-Br3 are expected to expand further, solidifying its role in the synthetic
chemist's toolkit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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